2-(3-Nitropyridin-4-yl)ethanol
Cat. No. B8403442
M. Wt: 168.15 g/mol
InChI Key: GDAQJZHHPBHSQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:13][OH:14].[H:15][H:16].[N+:1]([O-:2])(=[O:3])[c:4]1[cH:5][n:6][cH:7][cH:8][c:9]1[CH2:10][CH2:11][OH:12]>>[NH2:1][c:4]1[cH:5][n:6][cH:7][cH:8][c:9]1[CH2:10][CH2:11][OH:12]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CO
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
O=[N+]([O-])c1cnccc1CCO
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
Nc1cnccc1CCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
